7-Amino-4-oxo-5-(3-pyridinyl)-3,5-dihydro-4H-pyrano[2,3-d]pyrimidine-6-carbonitrile
7-Amino-4-oxo-5-(3-pyridinyl)-3,5-dihydro-4H-pyrano[2,3-d]pyrimidine-6-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
302788-68-7
VCID:
VC0420647
InChI:
InChI=1S/C13H9N5O2/c14-4-8-9(7-2-1-3-16-5-7)10-12(19)17-6-18-13(10)20-11(8)15/h1-3,5-6,9H,15H2,(H,17,18,19)
SMILES:
C1=CC(=CN=C1)C2C(=C(OC3=C2C(=O)NC=N3)N)C#N
Molecular Formula:
C13H9N5O2
Molecular Weight:
267.24g/mol
7-Amino-4-oxo-5-(3-pyridinyl)-3,5-dihydro-4H-pyrano[2,3-d]pyrimidine-6-carbonitrile
CAS No.: 302788-68-7
Main Products
VCID: VC0420647
Molecular Formula: C13H9N5O2
Molecular Weight: 267.24g/mol
CAS No. | 302788-68-7 |
---|---|
Product Name | 7-Amino-4-oxo-5-(3-pyridinyl)-3,5-dihydro-4H-pyrano[2,3-d]pyrimidine-6-carbonitrile |
Molecular Formula | C13H9N5O2 |
Molecular Weight | 267.24g/mol |
IUPAC Name | 7-amino-4-oxo-5-pyridin-3-yl-3,5-dihydropyrano[2,3-d]pyrimidine-6-carbonitrile |
Standard InChI | InChI=1S/C13H9N5O2/c14-4-8-9(7-2-1-3-16-5-7)10-12(19)17-6-18-13(10)20-11(8)15/h1-3,5-6,9H,15H2,(H,17,18,19) |
Standard InChIKey | VQIQRQSNMIOUIZ-UHFFFAOYSA-N |
SMILES | C1=CC(=CN=C1)C2C(=C(OC3=C2C(=O)NC=N3)N)C#N |
Canonical SMILES | C1=CC(=CN=C1)C2C(=C(OC3=C2C(=O)NC=N3)N)C#N |
PubChem Compound | 4594499 |
Last Modified | Nov 11 2021 |
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